Cas no 204850-14-6 (1-Bromo-4-isopropyl-2-nitrobenzene)

1-Bromo-4-isopropyl-2-nitrobenzene structure
204850-14-6 structure
Product Name:1-Bromo-4-isopropyl-2-nitrobenzene
CAS No:204850-14-6
MF:C9H10BrNO2
MW:244.085201740265
MDL:MFCD23135358
CID:1024183
PubChem ID:21531815
Update Time:2025-04-20

1-Bromo-4-isopropyl-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-isopropyl-2-nitrobenzene
    • 1-bromo-2-nitro-4-propan-2-ylbenzene
    • 1-Bromo-2-nitro-4-(propan-2-yl)benzene
    • OGFXLLXRXBRDEN-UHFFFAOYSA-N
    • DB-337153
    • SCHEMBL1455781
    • AKOS016004211
    • 204850-14-6
    • DTXSID40615672
    • MDL: MFCD23135358
    • Inchi: 1S/C9H10BrNO2/c1-6(2)7-3-4-8(10)9(5-7)11(12)13/h3-6H,1-2H3
    • InChI Key: OGFXLLXRXBRDEN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1[N+](=O)[O-])C(C)C

Computed Properties

  • Exact Mass: 242.98949g/mol
  • Monoisotopic Mass: 242.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 45.8Ų

1-Bromo-4-isopropyl-2-nitrobenzene Pricemore >>

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